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Compound of Interest

Compound Name: Pentadecan-8-ol

Cat. No.: B157577

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical waste is a critical component of laboratory safety and environmental stewardship.
Pentadecan-8-ol, a secondary fatty alcohol, requires careful handling and disposal to mitigate
potential environmental impact. This guide provides essential safety and logistical information
for the proper disposal of Pentadecan-8-ol, ensuring compliance and promoting a safe working
environment.

Key Physical and Chemical Properties

Understanding the properties of a substance is the first step toward safe handling and disposal.
Below is a summary of available data for similar long-chain alcohols.

Property Value Source Compound
Molecular Formula C15H320 Pentadecan-8-ol
Molecular Weight 228.41 g/mol Pentadecan-8-ol
Appearance White Solid 1-Pentadecanol
Melting Point 44 °C/111.2 °F 1-Pentadecanol
Boiling Point 269 -271°C/516.2-519.8°F 1-Pentadecanol
Solubility in Water Insoluble 1-Pentadecanol
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Hazard Profile and Safety Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Pentadecan-8-ol is classified with the hazard statement H413: "May cause long lasting
harmful effects to aquatic life".[1][2] This underscores the importance of preventing its release
into the environment.

Personal Protective Equipment (PPE):

e Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.

o Lab Coat: A standard lab coat is recommended to prevent skin contact.
Handling:

» Avoid generating dust or aerosols.

e Use in a well-ventilated area or under a fume hood.

e Prevent contact with skin and eyes.

Step-by-Step Disposal Protocol

The proper disposal of Pentadecan-8-ol waste is crucial to prevent environmental
contamination. The following protocol outlines the necessary steps for its safe collection and
disposal.

1. Waste ldentification and Segregation:

o Characterize the Waste: Determine if the Pentadecan-8-ol waste is pure, mixed with other
non-halogenated organic solvents, or contaminated with halogenated compounds.

o Segregate Accordingly:

o Non-Halogenated Waste: If pure or mixed with other non-halogenated organics, collect in
a designated "Non-Halogenated Organic Waste" container.
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o Halogenated Waste: If contaminated with halogenated compounds, it must be disposed of
in a "Halogenated Organic Waste" container.

2. Waste Collection:

o Container Selection: Use a clean, dry, and chemically compatible waste container with a
secure screw cap.

e Labeling: Clearly label the container with "Hazardous Waste," the full chemical name
("Pentadecan-8-ol"), and any other components in the waste stream.

e Collection Process:
o Use a funnel to prevent spills when transferring waste.
o Do not fill the container beyond 90% capacity to allow for vapor expansion.
o Securely close the container after each addition.

3. Storage:

o Store sealed waste containers in a designated, well-ventilated, and cool secondary
containment area.

o Keep containers away from heat and sources of ignition.[3]
4. Disposal:

o Licensed Waste Disposal Vendor: Arrange for the collection and disposal of the waste
through your institution's designated hazardous waste management service or a licensed
chemical waste disposal company.

o Regulatory Compliance: Ensure that all local, state, and federal regulations regarding
hazardous waste disposal are followed. Chemical waste generators are responsible for the
proper classification and disposal of their waste.[4]

Spill Response:
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o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal as hazardous waste.[3]

o Large Spills: Evacuate the area and follow your institution's emergency response
procedures.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Pentadecan-8-ol waste.
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Pentadecan-8-ol Disposal Workflow
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Caption: Decision workflow for the proper segregation and disposal of Pentadecan-8-ol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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